3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

• IUPAC Name: 3-[2-oxo-2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C18H18N2O3S/c21-17(12-20-14-4-1-2-5-15(14)23-18(20)22)19-9-7-13(8-10-19)16-6-3-11-24-16/h1-6,11,13H,7-10,12H2
• InChI Key: ASLBIMCSKYYYNE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)C(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the fields of medicine and biology.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammatory and cancerous processes. It may also modulate the activity of neurotransmitters in the brain, which could contribute to its potential therapeutic effects for neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one can modulate the expression of genes involved in inflammation and cancer. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, it has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one in lab experiments is its potential therapeutic applications in the fields of medicine and biology. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in these applications.

Future Directions

There are several future directions for research on 3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one. One direction is to further investigate its potential therapeutic applications for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to optimize its use as an anti-inflammatory and anti-cancer agent. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one involves the reaction of 2-(4-(thiophen-2-yl)piperidin-1-yl)acetic acid with 2-amino-5-nitrobenzophenone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified using column chromatography and characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

3-(2-oxo-2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one has been shown to have potential applications in the fields of medicine and biology. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In addition, it has been investigated as a potential therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.